Cas no 2368871-45-6 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl-
• CAS No: 2368871-45-6
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• MDL: MFCD31714216
• CID: 5223606
• Update Time: 2026-03-07

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl-

• MDL： MFCD31714216
• Inchi： 1S/C5H6ClN3O2/c1-8-4(10)2-7-9(3-6)5(8)11/h2H,3H2,1H3
• InChI Key： MFWCMRRTDXUUHV-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N(C)C(=O)N1CCl

Additional information on 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl-

Introduction to 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- (CAS No. 2368871-45-6)

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- (CAS No. 2368871-45-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of triazines, which are characterized by their six-membered ring containing three nitrogen atoms. The presence of a chloromethyl and a methyl group further enhances its reactivity and functional versatility.

The chemical structure of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The chloromethyl group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the methyl group provides steric and electronic effects that can influence the compound's reactivity and stability.

In the pharmaceutical industry, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities and potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in various disease pathways. This property makes it a candidate for the development of novel drugs targeting conditions such as cancer and neurodegenerative diseases.

One of the key advantages of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- is its synthetic accessibility. The compound can be synthesized through well-established routes using readily available starting materials. This ease of synthesis not only reduces production costs but also allows for large-scale manufacturing processes. Furthermore, the compound's stability under various conditions ensures that it can be stored and transported without significant degradation.

In materials science, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- has been investigated for its potential use in polymer chemistry. The triazine ring structure provides excellent thermal stability and mechanical properties when incorporated into polymer matrices. This makes it suitable for applications in high-performance materials such as coatings and adhesives. Recent studies have also explored its use in the development of functional polymers with enhanced properties for electronic and optical devices.

The environmental impact of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, it is essential to follow best practices for handling and disposal to minimize any potential environmental risks. Research into greener synthesis methods and more sustainable production processes is ongoing to ensure that the compound's benefits are realized without adverse environmental effects.

In conclusion, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(chloromethyl)-4-methyl- (CAS No. 2368871-45-6) is a versatile and promising compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.